Heliconol A
Overview
Description
Heliconol A is a natural product found in Helicodendron giganteum with data available.
Scientific Research Applications
Antimicrobial Properties
Heliconol A, a compound isolated from the freshwater aquatic fungus Helicodendron giganteum, has been identified to possess notable antifungal and antibacterial activities. This was determined through disk diffusion assays, highlighting its potential in antimicrobial applications (Mudur et al., 2006).
Synthetic Approaches
Research has been conducted on the total synthesis of Heliconol A. These studies are crucial for understanding the structural complexity of Heliconol A and its derivatives, which could lead to the development of novel synthetic methods for similar polyketide-derived compounds. Key steps in the synthesis include stereoselective reduction, face-selective dihydroxylation, and Sonogashira coupling reaction (Mohapatra et al., 2008).
Chemical Structure and Synthesis Variations
Another aspect of research focuses on the facile total synthesis of Heliconol A and its diastereoisomers, emphasizing the diversity in reaction sequences and their outcomes. This work contributes to the understanding of the chemical structure and potential variations in synthesizing Heliconol A and similar compounds (Quan et al., 2007).
properties
Molecular Formula |
C16H30O5 |
|---|---|
Molecular Weight |
302.41 g/mol |
IUPAC Name |
(2R,3R,3aS,4S,6aR)-2-nonyl-3,4,5,6-tetrahydro-2H-cyclopenta[b]furan-3,3a,4,6a-tetrol |
InChI |
InChI=1S/C16H30O5/c1-2-3-4-5-6-7-8-9-12-14(18)16(20)13(17)10-11-15(16,19)21-12/h12-14,17-20H,2-11H2,1H3/t12-,13+,14-,15-,16+/m1/s1 |
InChI Key |
NMSODLCWHSAFNQ-JKJDWNRSSA-N |
Isomeric SMILES |
CCCCCCCCC[C@@H]1[C@H]([C@]2([C@H](CC[C@]2(O1)O)O)O)O |
Canonical SMILES |
CCCCCCCCCC1C(C2(C(CCC2(O1)O)O)O)O |
synonyms |
heliconol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1S)-2-methyl-1-phenylpropyl] N-[(2R)-3-(2,3-difluorophenyl)-2-methyl-1-(2-morpholin-4-ylethylamino)-1-oxopropan-2-yl]carbamate](/img/structure/B1249131.png)
![[(2R,3S,4R,5R)-1,3,4,5,6-pentahydroxyhexan-2-yl] (2E,4S,5S,6E,8S,9S,10E,12S,13S,14E,16S,18S)-5,9-dihydroxy-2,4,6,8,10,12,14,16,18-nonamethyl-13-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyicosa-2,6,10,14-tetraenoate](/img/structure/B1249137.png)
![(2R,3R)-2-(2-hydroxypropan-2-yl)-4,9-dimethoxy-2,3-dihydrobenzo[f][1]benzofuran-3-ol](/img/structure/B1249139.png)